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Compound of Interest

Compound Name: 6-Chloro-4-methoxynicotinic acid

Cat. No.: B584827

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the predicted and experimentally
determined physicochemical properties of 6-Chloro-4-methoxynicotinic acid and its structural
analogs. Due to a lack of publicly available experimental data for 6-Chloro-4-
methoxynicotinic acid, this document leverages data from closely related compounds to
provide valuable context and estimates. Detailed experimental protocols for determining these
key properties are also provided.

Core Physicochemical Data

The following table summarizes the available experimental and predicted physicochemical data
for 6-Chloro-4-methoxynicotinic acid and its analogs. This comparative approach allows for
an informed estimation of the properties of the target compound.
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6-Chloro-4-  6- 2- . 4-
. . . Nicotinic
Property methoxynic  Chloronicot Chloronicot Acid Methoxybe
ci
otinic Acid inic Acid inic Acid nhzoic Acid
Molecular CeHaCINO2[1] CeHaCINO2[3] CeHsNO2[5]
C7HsCINOs CoH100s3
Formula [2] [4] [61[71[8]
Molecular 157.55 g/mol 157.55 g/mol 123.11 g/mol 166.17 g/mol
) 187.58 g/mol
Weight [1] [4] [51[7] []
] ] No data 190 °C (dec.) >175°C
Melting Point _ 236-239 °C[7] 182-185°C
available [10][11] (dec.)[3]
N ) No data No data No data ) No data
Boiling Point ) ) ) Sublimes )
available available available available
3.24
No data ) No data
pKa ] (Predicted) ] 4.85[7] 4.47
available available
[10]
Soluble in
Aqueous No data water (2 Insoluble in
. ) 18 g/L[6] 18 mg/mL[9]
Solubility available mg/mL at water[3]
20°C)[10]
No data No data No data
logP ) ) ] 0.36[7] 1.4[9]
available available available

Experimental Protocols

Detailed methodologies for determining the core physicochemical properties are outlined

below. These protocols are generalized and can be adapted for the specific analysis of 6-

Chloro-4-methoxynicotinic acid.

Melting Point Determination

The melting point of a crystalline solid can be determined using a capillary melting point
apparatus.[12][13][14][15]

Procedure:
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A small, finely powdered sample of the crystalline material is packed into a thin-walled
capillary tube, sealed at one end.[12]

The capillary tube is placed in a heating block apparatus.
The sample is heated at a controlled rate.

The temperature at which the solid first begins to melt and the temperature at which the last
crystal melts are recorded as the melting point range. A narrow melting range (0.5-1.0°C) is
indicative of a pure compound.

Aqueous Solubility Determination (Shake-Flask Method)

The shake-flask method is a standard technique for determining the equilibrium solubility of a
compound in a specific solvent.[16][17][18][19][20]

Procedure:

An excess amount of the solid compound is added to a known volume of the solvent (e.g.,
water or a buffer solution) in a flask.[16]

The flask is sealed and agitated, typically in a shaker bath, at a constant temperature for a
prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.[16][17]

The resulting suspension is filtered or centrifuged to separate the undissolved solid.[18]

The concentration of the dissolved solute in the clear supernatant is then determined using a
suitable analytical method, such as UV-Vis spectroscopy or HPLC.[18]

pKa Determination (Potentiometric Titration)

Potentiometric titration is a precise method for determining the acid dissociation constant (pKa)
of a substance.[21][22][23][24][25]

Procedure:

e A known concentration of the compound is dissolved in a suitable solvent, often a co-solvent
with water.
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e The solution is titrated with a standardized solution of a strong acid or base.[23]

e The pH of the solution is monitored throughout the titration using a calibrated pH electrode.
[21][22]

e The pKa is determined from the inflection point of the resulting titration curve.[23] For
accurate measurements, the ionic strength of the solution is typically maintained with a salt
solution like KCI.[21][22]

logP Determination (HPLC Method)

The partition coefficient (logP), a measure of a compound's lipophilicity, can be determined
using reverse-phase high-performance liquid chromatography (RP-HPLC).[26][27][28][29]

Procedure:

» A calibration curve is generated by injecting a series of reference compounds with known
logP values onto a C18 column and measuring their retention times.[27]

e The compound of interest is then injected under the same chromatographic conditions.

e The retention time of the target compound is used to calculate its logP value by interpolation
from the calibration curve.[27] The mobile phase typically consists of a buffered aqueous
solution and an organic modifier like methanol or acetonitrile.[28]

Visualizations

The following diagrams illustrate key experimental workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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